Cas no 1420840-60-3 (4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride)

• Product Name: 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride
• CAS No: 1420840-60-3
• MF: C₁₀H₁₆ClN₃S
• MW: 245.772139549255
• MDL: MFCD24381070
• CID: 2179623
• PubChem ID: 71638429
• Update Time: 2025-11-01

4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-(pyrrolidin-3-ylthio)pyrimidine hydrochloride
• 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride

• MDL： MFCD24381070
• Inchi： 1S/C10H15N3S.ClH/c1-7-5-8(2)13-10(12-7)14-9-3-4-11-6-9;/h5,9,11H,3-4,6H2,1-2H3;1H
• InChI Key： AQZOTRXVMBHKSO-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=C(C)C=C(C)N=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 63.1

Additional information on 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride

Research Brief on 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride (CAS: 1420840-60-3): Recent Advances and Applications

4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride (CAS: 1420840-60-3) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

One of the key areas of interest for 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Recent in vitro and in vivo studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest its potential utility in targeted cancer therapies, particularly for tumors with aberrant kinase activity.

In addition to its kinase inhibitory properties, 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride has shown promise as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's unique structural features, including the pyrrolidin-3-ylsulfanyl moiety, are believed to contribute to its ability to disrupt bacterial cell wall synthesis and biofilm formation.

Another notable application of this compound is in the field of neurodegenerative diseases. Preclinical studies have indicated that 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride can modulate neuroinflammatory pathways and reduce oxidative stress in neuronal cells. These effects are thought to be mediated through its interaction with the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a central role in cellular defense mechanisms against oxidative damage. These findings open new avenues for the development of neuroprotective therapies.

Despite these promising results, challenges remain in the clinical translation of 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride. Pharmacokinetic studies have revealed limitations in its oral bioavailability and metabolic stability, necessitating further structural optimization. Recent efforts have focused on prodrug strategies and formulation improvements to enhance its drug-like properties. Additionally, comprehensive toxicity studies are underway to evaluate its safety profile in animal models.

In conclusion, 4,6-dimethyl-2-(pyrrolidin-3-ylsulfanyl)pyrimidine hydrochloride represents a multifaceted compound with significant potential across multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable candidate for further drug development. Future research should focus on addressing its pharmacokinetic challenges and exploring its efficacy in combination therapies. As the understanding of its mechanisms of action deepens, this compound may pave the way for innovative treatment strategies in precision medicine.